Cas no 55565-69-0 ( )

• Product Name: &nbsp
• CAS No: 55565-69-0
• MF: C₁₂H₂₂O₄S₂
• MW: 294.430681705475
• CID: 944155
• PubChem ID: 310810
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC215742
• NSC-215742
• 55565-69-0
• DTXSID90309756
•  

• Inchi： 1S/C12H22O4S2/c1-11(2,9(13)14)7-17-5-6-18-8-12(3,4)10(15)16/h5-8H2,1-4H3,(H,13,14)(H,15,16)
• InChI Key： CMWPNZHBMUFTNE-UHFFFAOYSA-N
• SMILES： S(CCSCC(C(=O)O)(C)C)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 294.09595153g/mol
• Monoisotopic Mass: 294.09595153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų